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Compound of Interest

Compound Name: 2-(4-Nitrophenyl)propanenitrile

Cat. No.: B1304935

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the available data on the melting and
boiling points of 2-(4-Nitrophenyl)propanenitrile and related compounds. It includes
established experimental protocols for determining these physical properties and illustrates the
compound's relevance in synthetic chemistry through a workflow diagram.

Physicochemical Data

Precise experimental data for the melting and boiling points of 2-(4-
Nitrophenyl)propanenitrile are not readily available in the reviewed literature. However, data
for structurally similar compounds provide a valuable reference for estimating its properties.

Table 1: Melting and Boiling Points of 2-(4-Nitrophenyl)propanenitrile and Related
Compounds
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Compound Name

Molecular Formula

Melting Point (°C) Boiling Point (°C)

2-(4-

Nitrophenyl)propaneni  CoHsN20:2 Not available Not available
trile

2-Methyl-2-(4-

_ _ 330.6 + 25.0
nitrophenyl)propanenit  CioH10N202 80 - 81.5[1] )

) (Predicted)[1]
rile

P _ CsHeN202 113 - 115[2] Not available
Nitrophenylacetonitrile

2-Chloro-3-(4-

nitrophenyl)propanenit  CoH7CIN202 110[3] Not available

rile

Experimental Protocols

The following are standard methodologies for the determination of melting and boiling points of

organic compounds. These protocols can be applied to 2-(4-Nitrophenyl)propanenitrile.

2.1. Melting Point Determination (Capillary Method)

The melting point of a solid is the temperature at which it transitions to a liquid state.[4] For

pure crystalline organic compounds, this transition occurs over a narrow range, typically 0.5-

1.0°C.[4] The presence of impurities generally leads to a depression and broadening of the

melting point range.[5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle
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Procedure:

o Sample Preparation: A small amount of the dry, crystalline sample is finely ground using a
mortar and pestle.

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample to
pack a small amount (1-2 mm in height) into the sealed end.[5]

¢ Measurement:

o Mel-Temp Apparatus: The loaded capillary tube is placed in the heating block of the
apparatus. The sample is heated rapidly to obtain an approximate melting point.
Subsequently, a new sample is heated slowly, at a rate of about 2°C per minute, as the
temperature approaches the approximate melting point.

o Thiele Tube: The capillary tube is attached to a thermometer, which is then immersed in an
oil bath within the Thiele tube. The apparatus is heated gently and evenly.

» Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire solid has melted (T2) are recorded as the melting point
range.[5]

2.2. Boiling Point Determination (Micro Method)

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[4][5]

Apparatus:

Small test tube

Capillary tube (sealed at one end)

Thermometer

Heating bath (e.g., oil bath)

Procedure:
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o Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in a
small test tube.

o Apparatus Setup: An inverted capillary tube (sealed end up) is placed inside the test tube
containing the liquid. The test tube is then attached to a thermometer.

e Heating: The assembly is heated in an oil bath. As the temperature rises, air trapped in the
capillary tube will be expelled, seen as a stream of bubbles.[6]

o Data Recording: Heating is discontinued when a steady stream of bubbles emerges from the
capillary. The liquid is allowed to cool. The temperature at which the liquid begins to enter the
capillary tube is recorded as the boiling point.[6]

Synthetic Workflow

Derivatives of 2-(4-nitrophenyl)propanenitrile serve as important intermediates in the
synthesis of bioactive molecules, such as PI3BK/mTOR inhibitors. The following diagram
illustrates a generalized synthetic pathway.
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Starting Materials

6-Bromoquinolin-4-ol 2-(4-Nitrophenyl)acetonitrile
1 2
Synthetic Steps
Nitration Alkylation
Chlorination Reduction
Substitution

Key Intermediate

2-(4-((6-bromo-3-nitroquinolin-4-yl)amino)phenyl)-
2-methylpropanenitrile

Click to download full resolution via product page

Caption: Generalized synthesis of a PI3K/mTOR inhibitor intermediate.[7]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1304935?utm_src=pdf-body-img
https://www.researchgate.net/publication/299932476_Synthesis_of_2-4-6-bromo-3-nitroquinolin-4-ylamino_phenyl-2-methylpropanenitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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